7-(3-(2,4-dichlorophenoxy)-2-hydroxypropyl)-8-((2-(dimethylamino)ethyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
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Description
7-(3-(2,4-dichlorophenoxy)-2-hydroxypropyl)-8-((2-(dimethylamino)ethyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H26Cl2N6O4 and its molecular weight is 485.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Properties
- Synthesis of Fused Purine-2,6-Diones : Research has been conducted on the synthesis of new thiadiazepino-fused purine ring systems, which are closely related to the chemical structure . These studies provide insights into the synthetic pathways and potential applications of similar purine derivatives (Hesek & Rybár, 1994).
- Structural Analysis : Investigations have also focused on the crystal structure of compounds similar to the specified chemical. This research aids in understanding the conformation and potential interactions of these molecules (Karczmarzyk, Karolak-Wojciechowska, & Pawłowski, 1995).
Biological Activity and Potential Applications
- Pharmacological Evaluation : Studies have been conducted on derivatives of 1,3-dimethyl-3,7-dihydro-purine-2,6-diones, which are structurally similar to the compound . These derivatives have shown potential in psychotropic activity, indicating a potential area of application for similar compounds (Chłoń-Rzepa et al., 2013).
- Antiviral and Antitumor Potential : Research on purino-6-azapteridines and triazino-purines, which share a purine core with the specified chemical, suggests possible antiviral and antitumor activities. Such studies open avenues for the exploration of similar compounds in therapeutic applications (Ueda et al., 1987).
properties
IUPAC Name |
7-[3-(2,4-dichlorophenoxy)-2-hydroxypropyl]-8-[2-(dimethylamino)ethylamino]-1,3-dimethylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26Cl2N6O4/c1-25(2)8-7-23-19-24-17-16(18(30)27(4)20(31)26(17)3)28(19)10-13(29)11-32-15-6-5-12(21)9-14(15)22/h5-6,9,13,29H,7-8,10-11H2,1-4H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYYLYGJFOHUVBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)NCCN(C)C)CC(COC3=C(C=C(C=C3)Cl)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26Cl2N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(3-(2,4-dichlorophenoxy)-2-hydroxypropyl)-8-((2-(dimethylamino)ethyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione |
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